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Compound Name: NTPDase-IN-1

Cat. No.: B15604520

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of NTPDase-IN-1, a

selective inhibitor of ectonucleoside triphosphate diphosphohydrolases (NTPDases), in a

variety of cell culture experiments. The following sections detail the inhibitor's mechanism of

action, provide quantitative data on its activity, and offer detailed protocols for its application in

cancer biology and immunology research.

Introduction to NTPDase-IN-1
NTPDase-IN-1 is a selective, non-competitive inhibitor of human NTPDase-1 (also known as

CD39), an ectoenzyme that plays a critical role in purinergic signaling by hydrolyzing

extracellular ATP and ADP to AMP.[1] By inhibiting NTPDase-1, NTPDase-IN-1 increases the

local concentration of pro-inflammatory ATP and reduces the production of immunosuppressive

adenosine, making it a valuable tool for studying the physiological and pathological roles of

purinergic signaling in cancer, inflammation, and immune responses.[2][3]
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NTPDase-IN-1 exhibits selectivity for different human NTPDase isoforms. The half-maximal

inhibitory concentrations (IC50) have been determined for several isoforms, highlighting its

potency towards NTPDase-1.

Target Isoform IC50 (µM) Inhibition Type
Km for h-
NTPDase-1
(µM)

Reference

h-NTPDase-1 0.05 Non-competitive 21 [1]

h-NTPDase-2 0.23 Non-competitive Not Reported [1]

h-NTPDase-8 0.54 Not Reported Not Reported [1]

Signaling Pathway Modulation
NTPDase-1 is a key regulator of the purinergic signaling pathway. Its inhibition by NTPDase-
IN-1 leads to an accumulation of extracellular ATP and a reduction in adenosine. This shift in

the balance of purinergic signaling molecules can have profound effects on cellular function,

particularly in the context of immunity and cancer.
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Seed cancer cells in 96-well plate

Prepare NTPDase-IN-1 dilutions

Treat cells with NTPDase-IN-1

Incubate for 24-72 hours

Perform cell viability assay (e.g., MTT)

Measure signal with plate reader

Analyze data and calculate viability
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Analysis

Isolate PBMCs or T-cells

Stimulate cells with anti-CD3/CD28

Treat with NTPDase-IN-1

Incubate for 48-72 hours

Collect supernatant for ELISA
(Cytokine measurement)

Stain cells for flow cytometry
(Activation marker analysis)
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Seed cells in opaque 96-well plate

Treat with NTPDase-IN-1

Incubate and collect supernatant

Perform luciferase-based ATP assay

Prepare ATP standards

Measure luminescence

Calculate extracellular ATP concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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